Cas no 1803598-94-8 (4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride)

• Product Name: 4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride
• CAS No: 1803598-94-8
• MF: C₁₂H₁₄ClF₄NO
• MW: 299.692276477814
• MDL: MFCD28246301
• CID: 4617259
• PubChem ID: 91662824
• Update Time: 2025-10-28

4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-4-[2-(trifluoromethoxy)phenyl]piperidine hydrochloride
• 4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride

• MDL： MFCD28246301
• Inchi： 1S/C12H13F4NO.ClH/c13-11(5-7-17-8-6-11)9-3-1-2-4-10(9)18-12(14,15)16;/h1-4,17H,5-8H2;1H
• InChI Key： XKVOOBVAHKPDAW-UHFFFAOYSA-N
• SMILES： FC1(CCNCC1)C1C=CC=CC=1OC(F)(F)F.Cl

Additional information on 4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride

4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride: A Comprehensive Overview

4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride, identified by the CAS number 1803598-94-8, is a highly specialized chemical compound with significant applications in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In recent years, advancements in synthetic chemistry and pharmacology have shed light on its mechanism of action, stability, and bioavailability, making it a subject of interest for researchers worldwide.

The molecular structure of 4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride is characterized by a piperidine ring substituted with a fluoro group at the 4-position and a trifluoromethoxyphenyl group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity. The presence of the trifluoromethoxy group, a strong electron-withdrawing substituent, enhances the compound's ability to interact with specific biological targets, such as receptors or enzymes, thereby modulating their activity.

Recent studies have explored the synthesis of 4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride through various routes, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution methods. These methods have been optimized to improve yield and purity, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications. The hydrochloride salt form of the compound is particularly advantageous due to its enhanced solubility in aqueous media, which facilitates its formulation into various drug delivery systems.

In terms of pharmacological activity, 4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride has been investigated for its potential as a modulator of ion channels, particularly voltage-gated sodium channels. This property makes it a promising candidate for the treatment of neurological disorders such as epilepsy and chronic pain conditions. Preclinical studies have demonstrated that the compound exhibits potent inhibitory effects on sodium channel activity without inducing significant side effects, suggesting its potential as a novel therapeutic agent.

Beyond its pharmacological applications, 4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride has also been explored in materials science for its ability to form self-assembled monolayers on various substrates. This property could be leveraged in the development of advanced sensors or nanotechnology-based devices. Recent research has focused on understanding the intermolecular interactions that govern this self-assembling behavior, providing insights into how these properties can be tailored for specific applications.

The stability and degradation pathways of 4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride have also been extensively studied under different environmental conditions. These studies have revealed that the compound exhibits good stability under physiological conditions, making it suitable for prolonged use in vivo. However, under harsher conditions such as high pH or elevated temperatures, the compound undergoes hydrolysis or oxidative degradation, releasing byproducts that are environmentally benign.

In conclusion, 4-Fluoro-4-2-(Trifluoromethoxy)PhenylPiperidine Hydrochloride, with its unique structural features and versatile applications, represents a significant advancement in modern chemistry and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in both therapeutic development and materials science.